UR-PI376

• Molecular Formula: C17H22N6S
• Molecular Weight: 342.5 g/mol
• InChI: InChI=1S/C17H22N6S/c18-13-22-17(20-9-5-4-6-15-12-19-14-23-15)21-10-11-24-16-7-2-1-3-8-16/h1-3,7-8,12,14H,4-6,9-11H2,(H,19,23)(H2,20,21,22)
• InChIKey: DHHDEHNHEBYRPQ-UHFFFAOYSA-N

UR-PI376: Selective Histamine H4 Receptor Agonist

UR-PI376 (2-cyano-1-[4-(1H-imidazol-4-yl)butyl]-3-[(2-phenylthio)ethyl]guanidine) is a cyanoguanidine-type histamine H4 receptor (hH4R) agonist identified as the most potent agonist within its series [1]. It displays full agonism at hH4R (pEC50 = 7.47, α = 0.93) with negligible activity at hH1R and hH2R, and moderate inverse agonism at hH3R (pKB = 6.00, α = -0.28) in steady-state GTPase assays [1]. This selectivity profile differentiates it from endogenous histamine and earlier H4R ligands, establishing UR-PI376 as a critical tool compound for dissecting H4R-specific signaling pathways.

Reported full hH4R agonism with inverse hH3R activity

Negligible hH1R/hH2R activity supports clean pathway studies

Cyanoguanidine scaffold as reference for selective H4R tool compounds

• [1] Igel P, Geyer R, Strasser A, Dove S, Seifert R, Buschauer A. Synthesis and structure-activity relationships of cyanoguanidine-type and structurally related histamine H4 receptor agonists. J Med Chem. 2009;52(20):6297-6313. View Source

Why Generic Agonists Cannot Substitute for UR-PI376

Generic substitution with other histamine H4 receptor agonists (e.g., 4-methylhistamine, clobenpropit) risks confounding results due to off-target activities at H1R, H2R, or H3R. UR-PI376's unique combination of full hH4R agonism and hH3R inverse agonism, coupled with a clean hH1R/hH2R profile, makes it indispensable for isolating H4R-specific contributions [1]. Even within the cyanoguanidine class, subtle structural modifications invert H3R pharmacology, as demonstrated by UR-PI288, which retains partial H3R agonism (α = 0.27) despite higher hH4R potency [2].

Off-target receptor activities

Generic H4R agonists (4-methylhistamine, clobenpropit) exhibit H1R/H2R/H3R interactions, which may confound H4R-specific pathway isolation.

Divergent H3R pharmacology in analogs

Even close cyanoguanidine analogs such as UR-PI288 retain partial H3R agonism, contrasting with UR-PI376's inverse agonism and shifting pathway interpretation.

Potency baseline mismatch

Later-generation ligands (e.g., UR-RG98) have higher hH4R potency and selectivity; using UR-PI376 as a benchmark requires consistent assay context.

• [1] Igel P, Geyer R, Strasser A, Dove S, Seifert R, Buschauer A. Synthesis and structure-activity relationships of cyanoguanidine-type and structurally related histamine H4 receptor agonists. J Med Chem. 2009;52(20):6297-6313. View Source
• [2] Igel P, Schneider E, Geyer R, Strasser A, Dove S, Seifert R, Buschauer A. NG-Acylated imidazolylpropylguanidines as potent histamine H4 receptor agonists: selectivity by variation of the NG-substituent. J Med Chem. 2009;52(10):3212-3224. View Source

UR-PI376 Differentiation Evidence

hH4R Agonism and hH3R Inverse Agonism vs. UR-PI288

UR-PI376 demonstrates full agonism at the human H4 receptor (pEC50 = 7.47, α = 0.93) while acting as an inverse agonist at the human H3 receptor (pKB = 6.00, α = -0.28) [1]. In contrast, the acylated guanidine UR-PI288, a more potent hH4R agonist (pEC50 = 8.31), retains partial agonism at hH3R (α = 0.27) [2].

hH4R/hH3R activity profile

Cross-study

hH3R α −0.28 (inverse) vs. UR-PI288 α +0.27 (partial)

Opposite intrinsic activity supports H4R pathway isolation.

Confirm in target cell context.

Evidence Dimension	hH3R intrinsic activity
Target Compound Data	α = -0.28 (inverse agonist)
Comparator Or Baseline	UR-PI288: α = 0.27 (partial agonist)
Quantified Difference	Opposite direction of intrinsic activity at hH3R
Conditions	Steady-state GTPase assay, Sf9 cell membranes expressing hHxR

Why This Matters

This inverse H3R agonism avoids confounding H3R-mediated effects in experiments designed to isolate H4R function, unlike partial H3R agonists that introduce competing signals.

• [1] Igel P, Geyer R, Strasser A, Dove S, Seifert R, Buschauer A. Synthesis and structure-activity relationships of cyanoguanidine-type and structurally related histamine H4 receptor agonists. J Med Chem. 2009;52(20):6297-6313. View Source
• [2] Igel P, Schneider E, Geyer R, Strasser A, Dove S, Seifert R, Buschauer A. NG-Acylated imidazolylpropylguanidines as potent histamine H4 receptor agonists: selectivity by variation of the NG-substituent. J Med Chem. 2009;52(10):3212-3224. View Source

Negligible Off-Target Activity at hH1R and hH2R

UR-PI376 shows negligible activity at hH1R and hH2R in GTPase assays [1]. In native human monocytes, 4-methylhistamine and clobenpropit exhibit additional H2R and H3R activities, respectively, complicating data interpretation [2].

hH1R/hH2R selectivity

Cross-study

Negligible activity up to 10 µM

Clean off-target profile reduces need for antagonist controls.

Verify in native monocyte assays.

Evidence Dimension	hH1R and hH2R activity
Target Compound Data	Negligible (no significant signal up to 10 μM)
Comparator Or Baseline	4-Methylhistamine: measurable H2R activity; Clobenpropit: H3R antagonist activity
Quantified Difference	UR-PI376 is clean at hH1R/hH2R, while comparators show additional receptor interactions
Conditions	GTPase assay, hHxR-expressing Sf9 cell membranes; native monocyte IL-12p70 assay

Why This Matters

A clean off-target profile reduces the need for additional antagonist controls and simplifies data interpretation in complex biological systems.

• [1] Igel P, Geyer R, Strasser A, Dove S, Seifert R, Buschauer A. Synthesis and structure-activity relationships of cyanoguanidine-type and structurally related histamine H4 receptor agonists. J Med Chem. 2009;52(20):6297-6313. View Source
• [2] Reher TM, Neumann D, Buschauer A, Seifert R. Profiling of histamine H4 receptor agonists in native human monocytes. Br J Pharmacol. 2013;170(1):136-143. View Source

Cyanoguanidine H4R Benchmark vs. UR-RG98

UR-PI376 served as the lead compound in the design of conformationally restricted analogs. The most optimized analog, (1S,3S)-UR-RG98, achieved an EC50 of 11 nM (pEC50 ≈ 7.96) with >100-fold selectivity over hH3R, compared to UR-PI376's EC50 of approximately 34 nM (pEC50 7.47) and 30-fold selectivity [1].

Benchmark potency & selectivity

Head-to-head

EC₅₀ ≈34 nM, ~30-fold vs. UR-RG98 >100-fold

Established reference baseline for SAR studies.

Selectivity ratio depends on assay conditions.

Evidence Dimension	hH4R potency and selectivity
Target Compound Data	EC50 ≈ 34 nM (pEC50 7.47); ~30-fold H4R/H3R
Comparator Or Baseline	(1S,3S)-UR-RG98: EC50 = 11 nM; >100-fold H4R/H3R
Quantified Difference	3-fold lower potency; 3.3-fold lower selectivity
Conditions	[35S]GTPγS binding assay, Sf9 cell membranes expressing hH4R

Why This Matters

UR-PI376 remains the most extensively characterized reference standard for benchmarking novel H4R agonists, providing a well-documented baseline for SAR studies.

• [1] Geyer R, Nordemann U, Strasser A, Wittmann HJ, Buschauer A. Conformational restriction and enantioseparation increase potency and selectivity of cyanoguanidine-type histamine H4 receptor agonists. J Med Chem. 2016;59(7):3452-3470. View Source

Native vs. Recombinant Potency in Human Monocytes

In freshly isolated human monocytes, UR-PI376 inhibited IL-12p70 secretion with a pEC50 of approximately 6.5–6.9, significantly lower than its recombinant hH4R potency (pEC50 7.5) [1]. This discrepancy underscores the importance of native cell validation when using UR-PI376 as a pharmacological tool.

Native cell potency shift

Supporting

Monocyte pEC₅₀ 6.5–6.9 vs. recombinant 7.5

Native systems show reduced potency; validate target engagement.

Account for shift in ex vivo study design.

Evidence Dimension	Potency in native vs. recombinant systems
Target Compound Data	Monocyte pEC50 ≈ 6.5–6.9
Comparator Or Baseline	Recombinant hH4R pEC50 = 7.5
Quantified Difference	Approximately 3- to 10-fold lower potency in native cells
Conditions	IL-12p70 secretion assay, LPS-stimulated human monocytes

Why This Matters

Users must account for this potency shift when designing in vivo or ex vivo experiments, as recombinant data alone may overestimate target engagement.

• [1] Reher TM, Neumann D, Buschauer A, Seifert R. Profiling of histamine H4 receptor agonists in native human monocytes. Br J Pharmacol. 2013;170(1):136-143. View Source

UR-PI376 Application Scenarios

H4R Activation with Inverse H3R Agonism

UR-PI376 is ideal for studying H4R-mediated cytokine modulation (e.g., IL-12p70 suppression) in immune cells where simultaneous H3R inverse agonism prevents confounding H3R-mediated feedback [REFS-1, REFS-3].

Reference Standard for H4R Agonist Screening and SAR

As the benchmark compound in cyanoguanidine-type H4R agonist development, UR-PI376 provides a reproducible control for evaluating new analogs' potency, selectivity, and efficacy in GTPase and GTPγS assays [REFS-1, REFS-4].

Probe for H4R Conformational States and Enantioselective Activation

UR-PI376's well-characterized binding mode (charge-assisted hydrogen bonds with Asp-94 and Arg-341) makes it a valuable tool for molecular modeling and structure-based design of enantioselective H4R ligands [REFS-1, REFS-4].

Native Cell Validation for H4R Pharmacology

UR-PI376 can be used to bridge recombinant and native cell pharmacology, highlighting the need for careful assay selection in translational research [2].

Application

Selection Property

Validation Focus

H4R signaling with inverse H3R control

Reported inverse H3R agonism avoids confounding feedback

H4R-specific cytokine modulation assays

H4R agonist SAR and benchmarking

Well-characterized potency and selectivity baseline

Reproducible GTPase/GTPγS assay controls

Conformational state and enantioselective design

Documented binding mode (Asp-94, Arg-341 interactions)

Molecular modeling and structure-based design

Native cell pharmacological validation

Reported potency shift in native vs recombinant systems

Bridging recombinant to native cell assays

• [1] Igel P, Geyer R, Strasser A, Dove S, Seifert R, Buschauer A. Synthesis and structure-activity relationships of cyanoguanidine-type and structurally related histamine H4 receptor agonists. J Med Chem. 2009;52(20):6297-6313. View Source
• [2] Reher TM, Neumann D, Buschauer A, Seifert R. Profiling of histamine H4 receptor agonists in native human monocytes. Br J Pharmacol. 2013;170(1):136-143. View Source
• [3] Geyer R, Nordemann U, Strasser A, Wittmann HJ, Buschauer A. Conformational restriction and enantioseparation increase potency and selectivity of cyanoguanidine-type histamine H4 receptor agonists. J Med Chem. 2016;59(7):3452-3470. View Source